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Compound of Interest

Compound Name: 1H,1H,2'H-Perfluorodipropy! ether

Cat. No.: B095083

Technical Support Center: 1H,1H,2'H-
Perfluorodipropyl Ether

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and use of 1H,1H,2'H-Perfluorodipropyl
ether (CAS No. 1000-28-8).

Frequently Asked Questions (FAQSs)
Q1: What is 1H,1H,2'H-Perfluorodipropyl ether and what are its primary hazards?

1H,1H,2'H-Perfluorodipropyl ether is a fluorinated ether.[1] Its primary hazards, as identified
in safety data sheets, include being an irritant that can cause serious eye irritation and may
lead to an allergic skin reaction.[2]

Q2: What are the basic physical and chemical properties of this compound?

Key properties are summarized in the table below.
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Property Value

Molecular Formula C6H3F110

Molecular Weight 300.07 g/mol

Boiling Point 81.3°C to 87.5°C at 760 mmHg[3][4]
Density Approximately 1.543 to 1.5844 g/cm3[3][4]
Appearance Liquid

Flash Point None

Q3: What personal protective equipment (PPE) is mandatory when handling this chemical?
Appropriate PPE is crucial for safe handling. The following are required:

o Eye Protection: Wear protective safety goggles.[2]

e Hand Protection: Wear chemical-resistant gloves.[2]

o Skin and Body Protection: Wear protective clothing and chemical-resistant boots.[2]

Q4: What are the proper storage and handling procedures?

To ensure safety and maintain the integrity of the chemical, follow these procedures:

Keep the container tightly closed.[2]

Store in a cool, dry, and well-ventilated place.[2]

Avoid breathing dust or vapor.[2]

Do not get in eyes, on skin, or on clothing.[2]

Ensure a safety shower and eye wash station are readily available.[2]

Troubleshooting Guide
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Issue 1: | have accidentally splashed 1H,1H,2'H-Perfluorodipropyl ether on my skin or in my
eyes.

o Skin Contact: Immediately wash the affected area with plenty of water and non-abrasive
soap.[2] Seek medical attention if irritation or an allergic reaction develops.[2]

o Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, keeping the
eyes open.[2] If present, remove contact lenses and continue rinsing.[2] Seek immediate
medical attention.

Issue 2: A small amount of 1H,1H,2'H-Perfluorodipropyl ether has spilled in the laboratory.
For small spills, follow these steps:

o Wear the appropriate personal protective equipment, including a respirator, impervious
boots, and heavy rubber gloves.[2]

o Absorb the liquid material with an inert absorbent material.[2]

e Scoop up the absorbed material and place it into an appropriate, closed container for
disposal.[2]

o Ventilate the area of the spill.[2]

o Wash the spill area thoroughly after the material has been collected.[2]

Issue 3: 1 am concerned about inhalation exposure.

This material can be irritating to the mucous membranes and upper respiratory tract.[2]

o Preventative Measures: Always handle this chemical in a well-ventilated area. For
procedures with a higher risk of vapor generation, use a chemical fume hood.[2]

e In Case of Inhalation: If breathing is difficult, move the affected person to fresh air and
administer oxygen if necessary.[2] Seek medical attention.[2]

Experimental Workflow & Safety Protocols
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The following diagram outlines the standard workflow for handling 1H,1H,2'H-
Perfluorodipropyl ether in a laboratory setting, incorporating mandatory safety checks.

Preparation

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

'

Verify Fume Hood is Operational

Proceed if Safe

ChemicalvHandling

Retrieve Chemical from Storage

;

Dispense Required Amount in Fume Hood [f————————————————————————————————=

Pptential Hazard Potential Hazard

Securely Close Container

Spill Occurs Skin/Eye Contact

Post-Exgerirnent

Return Chemical to Storage Follow Spill Cleanup Protocol Use Eyewash/Shower Immediately

Dispose of Contaminated Waste Properly

;

Clean Work Area

;

Remove and Store PPE
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Caption: Workflow for Safe Handling of 1H,1H,2'H-Perfluorodipropyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b095083?utm_src=pdf-body-img
https://www.benchchem.com/product/b095083?utm_src=pdf-body
https://www.benchchem.com/product/b095083?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/organo-fluoro-chem/a-comprehensive-scientific-review-on-fluorinated-ethers-in-energy-pharmaceuticals-and-materials.html
https://www.matrixscientific.com/sds/MxMSDS_009101.pdf
https://fluoryx.com/products/1h-1h-2h-perfluorodipropyl-ether-catalog-no-fc13-54-11mec-f-cas-no-1000-28-8
https://www.bocsci.com/1h-1h-2-h-perfluorodipropyl-ether-cas-1000-28-8-item-193822.html
https://www.benchchem.com/product/b095083#personal-protective-equipment-for-handling-1h-1h-2-h-perfluorodipropyl-ether
https://www.benchchem.com/product/b095083#personal-protective-equipment-for-handling-1h-1h-2-h-perfluorodipropyl-ether
https://www.benchchem.com/product/b095083#personal-protective-equipment-for-handling-1h-1h-2-h-perfluorodipropyl-ether
https://www.benchchem.com/product/b095083#personal-protective-equipment-for-handling-1h-1h-2-h-perfluorodipropyl-ether
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b095083?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

